ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C16H15N3O2S/c1-2-21-16(20)14-13(17)12-11(8-9-18-15(12)22-14)19-10-6-4-3-5-7-10/h3-9H,2,17H2,1H3,(H,18,19)
• InChI Key: YLLZNWQWKOMTFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=CN=C2S1)NC3=CC=CC=C3)N
• Molecular Formula: C16H15N3O2S
• DSSTOX Substance ID: DTXSID401170781
• Molecular Weight: 313.4 g/mol
• CAS RN: 147992-81-2

Description

Ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate, also known as EATPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of thienopyridine derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate is not fully understood, but several studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are known to play a crucial role in cancer cell growth and survival.
Biochemical and Physiological Effects
ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate has been shown to exhibit several biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, the inhibition of angiogenesis, and the modulation of immune response. ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of anti-oxidant enzymes, thereby protecting cells from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate is its high potency and selectivity against cancer cells, making it a promising candidate for the development of anti-cancer drugs. However, one of the limitations of ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate is its poor solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

Several future directions can be explored in the field of ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate research, including the development of more efficient synthesis methods, the identification of novel targets and mechanisms of action, and the evaluation of its potential applications in other fields, such as neurodegenerative diseases and infectious diseases. Further studies are also needed to investigate the safety and toxicity of ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate in vivo, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate can be achieved through several methods, including the reaction of 2-bromo-3-nitropyridine with 3-aminothiophenol in the presence of potassium carbonate, followed by reduction with sodium dithionite and esterification with ethyl chloroformate. Another method involves the reaction of 2-chloro-3-nitropyridine with 3-aminothiophenol in the presence of sodium hydride, followed by reduction with hydrogen gas and esterification with ethyl chloroformate.

Scientific Research Applications

Ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. Several studies have reported the anti-cancer activity of ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate against different types of cancer cells, including breast, lung, and colon cancer cells. ethyl 3-amino-4-anilinothieno[2,3-b]pyridine-2-carboxylate has also been shown to exhibit anti-inflammatory and anti-oxidant activities, making it a promising candidate for the treatment of inflammatory and oxidative stress-related diseases.